Cas no 213700-06-2 (Benzene, 1,4-dibutyl-2,5-diiodo-)

Benzene, 1,4-dibutyl-2,5-diiodo- structure
213700-06-2 structure
Product Name:Benzene, 1,4-dibutyl-2,5-diiodo-
CAS No:213700-06-2
MF:C14H20I2
MW:442.117548942566
CID:1400898
PubChem ID:71358292
Update Time:2025-04-20

Benzene, 1,4-dibutyl-2,5-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dibutyl-2,5-diiodo-
    • 1,4-dibutyl-2,5-diiodobenzene
    • 213700-06-2
    • DTXSID90782308
    • Inchi: 1S/C14H20I2/c1-3-5-7-11-9-14(16)12(8-6-4-2)10-13(11)15/h9-10H,3-8H2,1-2H3
    • InChI Key: OUUUSNMXKNGYBX-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1CCCC)I)CCCC

Computed Properties

  • Exact Mass: 441.9646
  • Monoisotopic Mass: 441.96545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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